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Compound of Interest

Compound Name: 6-Hydroxy-5-iodonicotinic acid

CAS No.: 365413-19-0

Cat. No.: B1321959

Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for 6-Hydroxy-5-iodonicotinic acid is not

readily available. The following disposal procedures are based on information for structurally

related compounds, including 6-hydroxynicotinic acid, and general guidelines for the disposal

of halogenated organic and pyridine-based compounds. It is imperative to consult with your

institution's Environmental Health and Safety (EHS) department for specific disposal

requirements.

The proper disposal of 6-Hydroxy-5-iodonicotinic acid is crucial for maintaining a safe

laboratory environment and ensuring environmental protection. This guide provides a

comprehensive, step-by-step operational plan for the safe handling and disposal of this

compound, tailored for researchers, scientists, and drug development professionals.

Immediate Safety and Handling Precautions
Before beginning any disposal process, it is essential to handle 6-Hydroxy-5-iodonicotinic
acid with appropriate safety measures. Based on data from analogous compounds, this

substance should be treated as hazardous.
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Personal Protective Equipment (PPE):

Gloves: Wear chemically resistant gloves.

Eye Protection: Use safety glasses or goggles.[1]

Lab Coat: A standard lab coat should be worn.

Respiratory Protection: Work in a well-ventilated area, preferably within a chemical fume

hood, to minimize inhalation of any dust or vapors.[2]

In Case of Spills: Spills should be managed immediately to prevent dispersion. Use an inert

absorbent material, such as sand or vermiculite, to contain the spill.[2] The absorbed material

should then be collected into a designated, sealed container for hazardous waste. Do not

permit the chemical to enter drains or waterways.[2]

Hazard Assessment Summary
While specific quantitative data for 6-Hydroxy-5-iodonicotinic acid is unavailable, the table

below summarizes the hazards associated with the closely related compound, 6-

Hydroxynicotinic acid, to inform safe handling and disposal protocols.

Hazard Classification Description Precautionary Measures

Skin Corrosion/Irritation Causes skin irritation.[3]
Wear protective gloves and

clothing.[1][4]

Serious Eye Damage/Irritation
Causes serious eye irritation.

[3]
Wear eye protection.[1][4]

Specific target organ toxicity
May cause respiratory

irritation.

Avoid breathing dust. Use in a

well-ventilated area.[1]

Step-by-Step Disposal Protocol
Adherence to a stringent disposal protocol is mandatory to mitigate risks. Under no

circumstances should this chemical be disposed of down the drain or in regular trash.[5] As a

halogenated pyridine derivative, it falls into the category of regulated chemical waste.
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1. Waste Segregation and Collection:

Initial Containment: Collect waste 6-Hydroxy-5-iodonicotinic acid, including any

contaminated materials (e.g., absorbent from spills, contaminated labware), in a dedicated,

properly labeled hazardous waste container.

Avoid Mixing: Do not mix with other waste streams unless explicitly permitted by your

institution's EHS guidelines.

2. Container Selection and Labeling:

Container Type: Use a chemically compatible, leak-proof container with a secure screw-top

cap. High-density polyethylene (HDPE) or glass containers are generally suitable.

Labeling: The container must be clearly labeled with the words "Hazardous Waste" and the

full chemical name: "Waste 6-Hydroxy-5-iodonicotinic acid." Do not use abbreviations or

chemical formulas.

3. Storage of Chemical Waste:

Location: Store the sealed waste container in a cool, dry, and well-ventilated area, away from

incompatible materials such as strong oxidizing agents.[3][6] The storage area should be a

designated satellite accumulation area for hazardous waste.

Secondary Containment: It is best practice to store the primary waste container within a

larger, chemically resistant secondary container to contain any potential leaks.

4. Final Disposal:

Professional Disposal: Arrange for the collection and disposal of the hazardous waste

through your institution's licensed chemical waste disposal service.[5] These services are

equipped to handle and treat chemical waste in accordance with federal, state, and local

regulations.[7]

Disposal Workflow Diagram
The following diagram illustrates the logical flow of the disposal process for 6-Hydroxy-5-
iodonicotinic acid.
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Figure 1. Disposal Workflow for 6-Hydroxy-5-iodonicotinic Acid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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